Cas no 887594-17-4 (1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester)

• Product Name: 1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester
• CAS No: 887594-17-4
• MF: C₁₃H₁₄N₄O₂
• MW: 258.275862216949
• CID: 713783
• PubChem ID: 53418484
• Update Time: 2025-04-19

1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1-carboxylicacid, 5-(cyanoamino)-, 1,1-dimethylethyl ester
• 5-CYANOAMINO-INDAZOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• tert-butyl 5-(cyanoamino)indazole-1-carboxylate
• 887594-17-4
• tert-Butyl 5-(cyanoamino)-1H-indazole-1-carboxylate
• FT-0732125
• tert-Butyl 5-cyanamido-1H-indazole-1-carboxylate
• DTXSID90697428

• MDL： MFCD06656764
• Inchi： 1S/C13H14N4O2/c1-13(2,3)19-12(18)17-11-5-4-10(15-8-14)6-9(11)7-16-17/h4-7,15H,1-3H3
• InChI Key： URIIETGOPOVJJM-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=CC(=CC=2C=N1)NC#N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.112
• Monoisotopic Mass: 258.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.9A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9